N-{5-bromo-2-[(4-fluorobenzyl)oxy]benzyl}-N-(2H-tetraazol-5-yl)amine

• Molecular Formula: C15H13BrFN5O
• Molecular Weight: 378.2 g/mol
• IUPAC Name: N-[[5-bromo-2-[(4-fluorophenyl)methoxy]phenyl]methyl]-2H-tetrazol-5-amine
• InChI: InChI=1S/C15H13BrFN5O/c16-12-3-6-14(23-9-10-1-4-13(17)5-2-10)11(7-12)8-18-15-19-21-22-20-15/h1-7H,8-9H2,(H2,18,19,20,21,22)
• InChI Key: JUAHNZNCRVTDKW-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1COC2=C(C=C(C=C2)Br)CNC3=NNN=N3)F

Description

N-{5-bromo-2-[(4-fluorobenzyl)oxy]benzyl}-N-(2H-tetraazol-5-yl)amine, also known as BFBT, is a chemical compound that has been widely used in scientific research. BFBT is a tetrazole-based compound that has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-{5-bromo-2-[(4-fluorobenzyl)oxy]benzyl}-N-(2H-tetraazol-5-yl)amine involves the inhibition of PKC epsilon by binding to its regulatory domain. PKC epsilon is a serine/threonine protein kinase that is activated by various signals such as diacylglycerol (DAG) and calcium ions (Ca2+). PKC epsilon plays a crucial role in regulating various cellular processes such as cell growth, differentiation, and apoptosis. N-{5-bromo-2-[(4-fluorobenzyl)oxy]benzyl}-N-(2H-tetraazol-5-yl)amine inhibits the activity of PKC epsilon by binding to its regulatory domain, which prevents its activation by DAG and Ca2+.
Biochemical and Physiological Effects:
N-{5-bromo-2-[(4-fluorobenzyl)oxy]benzyl}-N-(2H-tetraazol-5-yl)amine has been shown to have a variety of biochemical and physiological effects. N-{5-bromo-2-[(4-fluorobenzyl)oxy]benzyl}-N-(2H-tetraazol-5-yl)amine has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. N-{5-bromo-2-[(4-fluorobenzyl)oxy]benzyl}-N-(2H-tetraazol-5-yl)amine has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. N-{5-bromo-2-[(4-fluorobenzyl)oxy]benzyl}-N-(2H-tetraazol-5-yl)amine has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-{5-bromo-2-[(4-fluorobenzyl)oxy]benzyl}-N-(2H-tetraazol-5-yl)amine has several advantages for lab experiments. N-{5-bromo-2-[(4-fluorobenzyl)oxy]benzyl}-N-(2H-tetraazol-5-yl)amine is a potent and selective inhibitor of PKC epsilon, which makes it a valuable tool for studying the role of PKC epsilon in various cellular processes. N-{5-bromo-2-[(4-fluorobenzyl)oxy]benzyl}-N-(2H-tetraazol-5-yl)amine is also relatively easy to synthesize and purify, which makes it readily available for use in lab experiments. However, N-{5-bromo-2-[(4-fluorobenzyl)oxy]benzyl}-N-(2H-tetraazol-5-yl)amine has some limitations for lab experiments. N-{5-bromo-2-[(4-fluorobenzyl)oxy]benzyl}-N-(2H-tetraazol-5-yl)amine has poor solubility in aqueous solutions, which can limit its use in certain experiments. N-{5-bromo-2-[(4-fluorobenzyl)oxy]benzyl}-N-(2H-tetraazol-5-yl)amine also has a relatively short half-life, which may require frequent dosing in some experiments.

Future Directions

There are several future directions for research on N-{5-bromo-2-[(4-fluorobenzyl)oxy]benzyl}-N-(2H-tetraazol-5-yl)amine. One direction is to further investigate the role of PKC epsilon in various cellular processes using N-{5-bromo-2-[(4-fluorobenzyl)oxy]benzyl}-N-(2H-tetraazol-5-yl)amine as a tool. Another direction is to explore the potential therapeutic applications of N-{5-bromo-2-[(4-fluorobenzyl)oxy]benzyl}-N-(2H-tetraazol-5-yl)amine in cancer and neurodegenerative diseases. Additionally, further studies are needed to optimize the synthesis and formulation of N-{5-bromo-2-[(4-fluorobenzyl)oxy]benzyl}-N-(2H-tetraazol-5-yl)amine for use in lab experiments and potential clinical applications.

Synthesis Methods

The synthesis method of N-{5-bromo-2-[(4-fluorobenzyl)oxy]benzyl}-N-(2H-tetraazol-5-yl)amine involves the reaction of 5-bromo-2-[(4-fluorobenzyl)oxy]benzylamine with 2H-tetrazol-5-amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a suitable solvent such as dichloromethane or dimethylformamide (DMF) under appropriate conditions of temperature and time. The resulting product is then purified by column chromatography or recrystallization to obtain pure N-{5-bromo-2-[(4-fluorobenzyl)oxy]benzyl}-N-(2H-tetraazol-5-yl)amine.

Scientific Research Applications

N-{5-bromo-2-[(4-fluorobenzyl)oxy]benzyl}-N-(2H-tetraazol-5-yl)amine has been used in a wide range of scientific research applications, including neuroscience, pharmacology, and biochemistry. N-{5-bromo-2-[(4-fluorobenzyl)oxy]benzyl}-N-(2H-tetraazol-5-yl)amine has been shown to be a potent and selective inhibitor of the protein kinase C (PKC) epsilon isoform, which is involved in various cellular processes such as cell growth, differentiation, and apoptosis. N-{5-bromo-2-[(4-fluorobenzyl)oxy]benzyl}-N-(2H-tetraazol-5-yl)amine has also been used as a tool to study the role of PKC epsilon in synaptic plasticity and memory formation.